![molecular formula C12H22Cl2N2 B6162525 dimethyl[(2R)-1-(methylamino)-3-phenylpropan-2-yl]amine dihydrochloride CAS No. 2007920-38-7](/img/no-structure.png)
dimethyl[(2R)-1-(methylamino)-3-phenylpropan-2-yl]amine dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Dimethyl[(2R)-1-(methylamino)-3-phenylpropan-2-yl]amine dihydrochloride is a chemical compound . It is related to dimethylamine, an organic compound with the formula (CH3)2NH . This secondary amine is a colorless, flammable gas with an ammonia-like odor . Dimethylamine is commonly encountered commercially as a solution in water at concentrations up to around 40% .
Synthesis Analysis
The synthesis of similar compounds has been reported using transaminases . Transaminases offer an environmentally and economically attractive method for the direct synthesis of pharmaceutically relevant disubstituted 1-phenylpropan-2-amine derivatives starting from prochiral ketones . Immobilised whole-cell biocatalysts with ®-transaminase activity have been used for the synthesis of novel disubstituted 1-phenylpropan-2-amines .Chemical Reactions Analysis
Dimethylamine, a related compound, reacts with acids to form salts, such as dimethylamine hydrochloride, an odorless white solid with a melting point of 171.5 °C . It is produced by the catalytic reaction of methanol and ammonia at elevated temperatures and high pressure .Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for dimethyl[(2R)-1-(methylamino)-3-phenylpropan-2-yl]amine dihydrochloride involves the reaction of (R)-phenylpropan-2-amine with methyl iodide to form N-methyl-(R)-phenylpropan-2-amine. This intermediate is then reacted with benzaldehyde to form (R)-1-phenyl-2-methylamino-propan-1-ol. The final step involves the reaction of (R)-1-phenyl-2-methylamino-propan-1-ol with dimethylamine and hydrochloric acid to form dimethyl[(2R)-1-(methylamino)-3-phenylpropan-2-yl]amine dihydrochloride.", "Starting Materials": [ "(R)-phenylpropan-2-amine", "methyl iodide", "benzaldehyde", "dimethylamine", "hydrochloric acid" ], "Reaction": [ { "Reactants": "(R)-phenylpropan-2-amine, methyl iodide", "Conditions": "Room temperature, inert atmosphere", "Products": "N-methyl-(R)-phenylpropan-2-amine" }, { "Reactants": "N-methyl-(R)-phenylpropan-2-amine, benzaldehyde", "Conditions": "Reflex, inert atmosphere", "Products": "(R)-1-phenyl-2-methylamino-propan-1-ol" }, { "Reactants": "(R)-1-phenyl-2-methylamino-propan-1-ol, dimethylamine, hydrochloric acid", "Conditions": "Room temperature, inert atmosphere", "Products": "dimethyl[(2R)-1-(methylamino)-3-phenylpropan-2-yl]amine dihydrochloride" } ] } | |
2007920-38-7 | |
Molecular Formula |
C12H22Cl2N2 |
Molecular Weight |
265.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.